Cas no 2004-74-2 ( )

  structure
  structure
Product name: 
CAS No:2004-74-2
MF:C8H8O7
MW:216.144923210144
CID:908903
PubChem ID:301642

  Chemical and Physical Properties

Names and Identifiers

    • dimethyl 3,4-dihydroxyfuran-2,5-dicarboxylate
    • 2,5-bis[hydroxy(methoxy)methylidene]oxolane-3,4-dione
    • 3,4-Dihydroxy-2,5-furandicarbonsaeuredimethylester
    • 3,4-Dihydroxyfuran-2,5-dicarbonsaeure-dimethylester
    • 3,4-Dihydroxy-furan-2,5-dicarbonsaeure-dimethylester
    • 3,4-dihydroxyfuran-2,5-dicarboxylic acid dimethyl ester
    • 3,4-dihydroxy-furan-2,5-dicarboxylic acid dimethyl ester
    • 3,4-Dihydroxy-furan-dicarbonsaeure-(2,5)-di
    • AC1NTLT3
    • AC1O03DB
    • AC1OBBRO
    • CTK1A5001
    • NSC179673
    • dimethyl 3,4-dihydroxy-2,5-furandicarboxylate
    • SCHEMBL11453281
    • 2004-74-2
    • CHEBI:189133
    • dimethyl 3,4-dihydroxyuran-2,5-dicarboxylate
    • NSC-179673
    • 2,5-Furandicarboxylic acid, 3,4-dihydroxy-, 2,5-dimethyl ester
    • DTXSID80306759
    • AKOS024322744
    • NSC 179673
    • AC-776/40848584
    • (2E,5E)-2,5-bis(hydroxy-methoxy-methylidene)oxolane-3,4-dione
    •  
    • Inchi: InChI=1S/C8H8O7/c1-13-7(11)5-3(9)4(10)6(15-5)8(12)14-2/h9-10H,1-2H3
    • InChI Key: RJLISWCWSXGEMK-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=C(C(=C(O1)C(=O)OC)O)O

Computed Properties

  • Exact Mass: 216.02694
  • Monoisotopic Mass: 216.02700259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106Ų
  • XLogP3: 1.8

Experimental Properties

  • PSA: 102.29
  • LogP: 0.26400

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